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Compound of Interest

Compound Name: Ferristatin II

Cat. No.: B1232241 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ferristatin II is a small molecule inhibitor of iron uptake. It functions by inducing the

degradation of transferrin receptor protein 1 (TfR1), a key protein involved in cellular iron

import.[1][2] This compound is a valuable tool for studying iron metabolism and has potential

applications in conditions where iron dysregulation is a factor. Accurate and consistent

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results. This document provides a detailed protocol for the preparation of a Ferristatin II stock

solution using dimethyl sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
A summary of the key quantitative data for Ferristatin II is provided in the table below for easy

reference.
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Parameter Value Reference

Molecular Formula C₃₄H₂₅N₉O₇S₂ · 2Na [1][2]

Formula Weight 781.7 g/mol [1][2]

Purity >95% [1]

Appearance Solid [1][2]

Storage of Solid -20°C [2]

In Vitro IC₅₀
~12 µM (for iron uptake

inhibition in HeLa cells)
[1][3]

Recommended Stock

Concentration
10 mM in DMSO N/A

Storage of Stock Solution
-20°C for short-term, -80°C for

long-term
[4]

Signaling Pathway of Ferristatin II
Ferristatin II exerts its biological effect by targeting the transferrin receptor 1 (TfR1). The

binding of Ferristatin II to TfR1 leads to the degradation of the receptor, thereby inhibiting

cellular iron uptake.

Ferristatin II Transferrin Receptor 1 (TfR1)Binds to TfR1 DegradationInduces Cellular Iron Uptake

Inhibition
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Caption: Signaling pathway of Ferristatin II.

Experimental Protocol: Preparation of 10 mM
Ferristatin II Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ferristatin II in DMSO.
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Materials:

Ferristatin II (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes

Sterile pipette and tips

Vortex mixer

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of Ferristatin II to equilibrate to

room temperature to prevent condensation of moisture.

Weighing Ferristatin II: Carefully weigh out 7.82 mg of Ferristatin II solid using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Calculation: To prepare a 10 mM (0.010 mol/L) solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Formula Weight ( g/mol )

Mass (mg) = 10 mmol/L x 1 mL x 781.7 g/mol = 7.817 mg

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Ferristatin II solid.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.[5]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.
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Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for

long-term storage (up to one year).[4] When ready to use, thaw an aliquot at room

temperature and dilute it to the desired working concentration in the appropriate cell culture

medium or buffer.

Workflow for Preparing Ferristatin II Stock Solution
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Caption: Workflow for preparing Ferristatin II stock solution.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling Ferristatin II and DMSO.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with caution.[6]

Work in a well-ventilated area or a chemical fume hood.

Conclusion
This protocol provides a standardized method for the preparation of Ferristatin II stock

solutions in DMSO, which is essential for ensuring the accuracy and reproducibility of

experimental results. Adherence to these guidelines will aid researchers in effectively utilizing

this inhibitor in their studies of iron metabolism and related cellular processes. In published

studies, DMSO has been used as a vehicle control in in vitro experiments with Ferristatin II.[3]

[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Ferristatin II Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232241#how-to-prepare-ferristatin-ii-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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